4-(4-chlorobenzyl)-N-(2,6-dichlorobenzylidene)-1-piperazinamine

• IUPAC Name: (E)-N-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]-1-(2,6-dichlorophenyl)methanimine
• InChI: InChI=1S/C18H18Cl3N3/c19-15-6-4-14(5-7-15)13-23-8-10-24(11-9-23)22-12-16-17(20)2-1-3-18(16)21/h1-7,12H,8-11,13H2/b22-12+
• InChI Key: SIIMDCXXSIOGSQ-WSDLNYQXSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)N=CC3=C(C=CC=C3Cl)Cl
• Isomeric SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)/N=C/C3=C(C=CC=C3Cl)Cl
• Molecular Formula: C18H18Cl3N3
• Molecular Weight: 382.7 g/mol

Description

4-(4-chlorobenzyl)-N-(2,6-dichlorobenzylidene)-1-piperazinamine, also known as TRO19622, is a small molecule that has been synthesized for its potential therapeutic effects. This compound has gained attention in the scientific community due to its ability to target specific receptors in the brain and potentially treat various neurological disorders.

Mechanism of Action

4-(4-chlorobenzyl)-N-(2,6-dichlorobenzylidene)-1-piperazinamine acts as a sigma-1 receptor agonist and a serotonin transporter inhibitor. The sigma-1 receptor is a chaperone protein that plays a role in regulating the activity of various ion channels and neurotransmitter receptors in the brain. By activating the sigma-1 receptor, this compound can modulate the release of neurotransmitters such as serotonin, dopamine, and glutamate, which are involved in the regulation of mood and behavior. Additionally, by inhibiting the serotonin transporter, this compound can increase the levels of serotonin in the brain, which has been shown to have antidepressant effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in animal models. It has been shown to increase the levels of neurotrophic factors, such as brain-derived neurotrophic factor (BDNF), which are important for the growth and survival of neurons. This compound has also been shown to increase the levels of antioxidant enzymes, such as superoxide dismutase (SOD), which can protect neurons from oxidative stress. Additionally, this compound has been shown to reduce the levels of inflammatory cytokines, such as interleukin-6 (IL-6), which are involved in the pathogenesis of various neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of 4-(4-chlorobenzyl)-N-(2,6-dichlorobenzylidene)-1-piperazinamine is its specificity for the sigma-1 receptor and the serotonin transporter, which allows for targeted modulation of these receptors without affecting other neurotransmitter systems. Additionally, this compound has shown promising results in preclinical studies, indicating its potential as a therapeutic agent for neurological disorders. However, one limitation of this compound is its limited bioavailability, which may limit its effectiveness in vivo. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound.

Future Directions

There are several future directions for research on 4-(4-chlorobenzyl)-N-(2,6-dichlorobenzylidene)-1-piperazinamine. One direction is to further investigate its potential therapeutic effects on various neurological disorders, such as depression, anxiety, and schizophrenia. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound. Another direction is to investigate the potential side effects of this compound and its long-term safety profile. Finally, there is a need for the development of more potent and selective sigma-1 receptor agonists and serotonin transporter inhibitors, which may have improved therapeutic effects and reduced side effects compared to this compound.

Scientific Research Applications

4-(4-chlorobenzyl)-N-(2,6-dichlorobenzylidene)-1-piperazinamine has been extensively studied for its potential therapeutic effects on various neurological disorders such as depression, anxiety, and schizophrenia. It has been shown to target specific receptors in the brain, such as the sigma-1 receptor and the serotonin transporter, which play important roles in the regulation of mood and behavior. In preclinical studies, this compound has demonstrated promising results in animal models of depression and anxiety, showing improvements in behavioral and cognitive symptoms.